Cas no 114301-97-2 (N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide)

N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide is a fluorescently labeled sphingolipid derivative designed for advanced lipid research applications. The compound features a nitrobenzoxadiazole (NBD) fluorophore, enabling sensitive detection via fluorescence spectroscopy or microscopy. Its stereospecific (2S,3R) dihydroxyoctadecanyl backbone mimics natural sphingolipid structures, facilitating studies on lipid metabolism, membrane dynamics, and intracellular trafficking. The hexanamide linker provides stability while maintaining probe functionality. This compound is particularly useful for investigating sphingolipid-protein interactions, cellular uptake mechanisms, and subcellular localization due to its bright emission and compatibility with biological systems. The synthetic purity and well-defined structure ensure reproducibility in experimental settings.
N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide structure
114301-97-2 structure
Product Name:N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide
CAS No:114301-97-2
MF:C30H51N5O6
MW:577.755848169327
CID:1202429
PubChem ID:71311691
Update Time:2025-06-07

N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2S,3R)-1,3-Dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa diazol-4-yl)amino]hexanamide
    • C-6 NBD-dihydro-Ceramide
    • C6-NBD SPHINGANINE
    • N-[6-[(7-NITRO-2-1,3-BENZOXADIAZOL-4-YL)AMINO]HEXANOYL]-SPHINGANINE
    • C6 NBD SAFINGOL
    • NBD-C6-SAFINGOL
    • C6 NBD SPHINGANINE
    • N-ACYL-SPHINGANINE (C6 NBD)
    • N-(NBD-AMINOCAPROYL)SAFINGOL
    • N-(NBD-AMINOCAPROYL)SPHINGANINE
    • N-(6-[(7-NITRO-2-1,3-BENZOXADIAZOL-4-YL)AMINO]CAPROYL)-SPHINGANINE
    • N-(6-[(7-NITRO-2-1,3-BENZOXADIAZOL-4-YL)AMINO]CAPROYL)-L-THREO-SPHINGANINE
    • N-(NBD-Aminocaproyl)sphinganine, >=98%
    • DA-61984
    • N-((2S,3R)-1,3-Dihydroxyoctadecan-2-yl)-6-((7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)hexanamide
    • N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
    • CS-0181719
    • 114301-97-2
    • HY-141576
    • N-C6-NBD-D-erythro-dihydro-Sphingosine
    • C6 NBD dihydro Ceramide (d18:0/6:0)
    • N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide
    • MDL: MFCD02259240
    • Inchi: 1S/C30H51N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h20-21,25,27,31,36-37H,2-19,22-23H2,1H3,(H,32,38)/t25-,27+/m0/s1
    • InChI Key: GEZLBJRDZRUTOE-AHKZPQOWSA-N
    • SMILES: O[C@@H]([C@H](CO)NC(CCCCCNC1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 577.38393436g/mol
  • Monoisotopic Mass: 577.38393436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 26
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • Color/Form: 0.05 mg/mL (810212C-50ug)

N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

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Additional information on N-[(2s,3r)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxa Diazol-4-yl)amino]hexanamide

Introduction to N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide (CAS No. 114301-97-2)

N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 114301-97-2, represents a fascinating intersection of natural product-inspired chemistry and rational drug design. Its molecular structure incorporates several key motifs that are of interest for medicinal chemists, including a long-chain aliphatic moiety and a nitro-substituted benzoxadiazole ring system.

The long hydrophobic octadecanyl side chain in the molecule is reminiscent of structures found in many natural products and bioactive molecules. This feature not only contributes to the compound's solubility and membrane interaction properties but also suggests potential applications in drug delivery systems. The presence of multiple stereocenters, specifically the (2S,3R) configuration, indicates that this compound may exhibit chiral-dependent biological activity—a common theme in modern drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such complex molecules. Studies using molecular modeling techniques have shown that the nitro-substituted benzoxadiazole moiety can engage in specific interactions with biological targets, such as enzymes and receptors. The 7-nitro group is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their bioactivity in various therapeutic areas.

In the context of current research, N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide has been explored for its potential role in anti-inflammatory and immunomodulatory therapies. The benzoxadiazole scaffold is known to possess significant biological activity, with derivatives being investigated for their effects on inflammatory pathways. The combination of this scaffold with the hydrophobic octadecanyl group creates a molecule that may exhibit enhanced targeting and efficacy.

One of the most intriguing aspects of this compound is its potential to act as a prodrug or a bioisostere for other more active molecules. The structural features of N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide allow it to be metabolically converted into pharmacologically active forms within the body. This concept is particularly relevant in modern drug development, where optimizing bioavailability and metabolic stability is paramount.

The synthesis of this compound presents unique challenges due to its complex stereochemistry and multiple functional groups. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These efforts are crucial for ensuring that any biological activity observed is not influenced by impurities or racemic mixtures.

From a regulatory perspective, the development of new pharmaceutical compounds like N-[(2S,3R)-1,3-dihydroxy-2-octadecanyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile and therapeutic potential before human trials can begin. These studies often involve detailed pharmacokinetic and pharmacodynamic analyses to understand how the compound behaves within living systems.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like this one. By rapidly testing thousands of molecules for specific biological activities, researchers can identify promising candidates more efficiently. N-(2S,3R)-1,3-dihydroxy - - - - - - - - - - - - [amino]hexanamide has shown promise in preliminary HTS assays related to inflammation and immune response modulation.

The future direction of research on this compound may involve exploring its interactions with specific protein targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how N-[(7-nitro)-benzoxadiazolyl]amino hexanamide binds to its intended targets. Understanding these interactions can guide further modifications to enhance potency and selectivity.

In conclusion,N-((CAS No.:11430197] ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of structural features makes it an attractive candidate for further exploration in pharmaceutical research. As our understanding of biological pathways continues to grow, N-[((7-nitro) ) will undoubtedly play a significant role in shaping future drug discovery efforts.

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